Cas no 2078015-71-9 (5-Cyano-2-methoxyphenyl 4-methylbenzene-1-sulfonate)

• Product Name: 5-Cyano-2-methoxyphenyl 4-methylbenzene-1-sulfonate
• CAS No: 2078015-71-9
• MF: C₁₅H₁₃NO₄S
• MW: 303.33302283287
• CID: 6484120
• PubChem ID: 165979030
• Update Time: 2025-05-19

5-Cyano-2-methoxyphenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37153081
• 5-cyano-2-methoxyphenyl 4-methylbenzene-1-sulfonate
• 2078015-71-9
• 5-Cyano-2-methoxyphenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C15H13NO4S/c1-11-3-6-13(7-4-11)21(17,18)20-15-9-12(10-16)5-8-14(15)19-2/h3-9H,1-2H3
• InChI Key： FFXSIHXDLNXCRS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=C(C#N)C=CC=1OC

Computed Properties

• Exact Mass: 303.05652907g/mol
• Monoisotopic Mass: 303.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.8Ų

Additional information on 5-Cyano-2-methoxyphenyl 4-methylbenzene-1-sulfonate

5-Cyano-2-methoxyphenyl 4-methylbenzene-1-sulfonate (CAS No. 2078015-71-9): A Comprehensive Overview

The compound 5-Cyano-2-methoxyphenyl 4-methylbenzene-1-sulfonate (CAS No. 2078015-71-9) is a specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a cyano group and a methoxy-substituted phenyl ring, makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly interested in this compound due to its role in developing novel therapeutics and advanced materials.

In recent years, the demand for high-purity sulfonate derivatives like 5-Cyano-2-methoxyphenyl 4-methylbenzene-1-sulfonate has surged, driven by advancements in drug discovery and organic electronics. This compound's electron-withdrawing cyano group and sulfonate ester functionality contribute to its reactivity, enabling its use in cross-coupling reactions and polymer synthesis. Such properties align with the growing trend of green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional reagents.

One of the most searched questions related to this compound is: *"What are the applications of 5-Cyano-2-methoxyphenyl 4-methylbenzene-1-sulfonate in medicinal chemistry?"* Studies suggest its potential as a pharmacophore scaffold for designing kinase inhibitors or antimicrobial agents. Additionally, its photophysical properties make it a candidate for organic light-emitting diodes (OLEDs), a hot topic in material science. The compound's CAS No. 2078015-71-9 is often queried in databases like SciFinder and Reaxys, highlighting its relevance in academic and industrial research.

From a synthetic perspective, 5-Cyano-2-methoxyphenyl 4-methylbenzene-1-sulfonate can be prepared via esterification of 4-methylbenzenesulfonyl chloride with 5-cyano-2-methoxyphenol. This process underscores the importance of mild reaction conditions and high-yield protocols, which are frequently discussed in forums and publications. Optimizing such syntheses is critical for scaling up production while minimizing waste—a key concern in modern chemistry.

In summary, 5-Cyano-2-methoxyphenyl 4-methylbenzene-1-sulfonate (CAS No. 2078015-71-9) represents a promising building block for multiple cutting-edge applications. Its integration into drug development and advanced materials research reflects broader scientific trends, making it a compound worth watching in the coming years.